5-(Difluoromethyl)-2-methyl-1H-1,2,4-triazol-3(2H)-one

• Molecular Formula: C4H5F2N3O
• Molecular Weight: 149.10 g/mol
• IUPAC Name: 5-(difluoromethyl)-2-methyl-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C4H5F2N3O/c1-9-4(10)7-3(8-9)2(5)6/h2H,1H3,(H,7,8,10)
• InChI Key: IOPYFWYRJAYPRD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NC(=N1)C(F)F

Description

5-(Difluoromethyl)-2-methyl-1H-1,2,4-triazol-3(2H)-one is a useful research compound. Its molecular formula is C4H5F2N3O and its molecular weight is 149.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 ml of toluene was added to 500 mg (5.61 mmol) of 2-methyl semicarbazide (produced in the same manner as in Reference Production Example 6), and to this mixture was added 808 mg (8.41 mmol) of difluoroacetic acid, and the mixture was stirred for 10 hours under reflux with heating. The reaction solution was cooled to room temperature, then, concentrated, and the residue was subjected to silica gel thin layer chromatography (eluant: chloroform/methanol=9/1 (v/v)), to obtain 305 mg of 5-difluoromethyl-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one having a melting point of 141.2° C. in the form of colorless solid.